Cas no 1782554-64-6 (3-Oxetaneacetonitrile, 3-phenyl-)

• Product Name: 3-Oxetaneacetonitrile, 3-phenyl-
• CAS No: 1782554-64-6
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 5252901
• Update Time: 2025-05-20

3-Oxetaneacetonitrile, 3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Oxetaneacetonitrile, 3-phenyl-

• Inchi： 1S/C11H11NO/c12-7-6-11(8-13-9-11)10-4-2-1-3-5-10/h1-5H,6,8-9H2
• InChI Key： MLWNISWJFKRDDT-UHFFFAOYSA-N
• SMILES： O1CC(C2=CC=CC=C2)(CC#N)C1

Additional information on 3-Oxetaneacetonitrile, 3-phenyl-

Introduction to 3-Oxetaneacetonitrile, 3-phenyl- (CAS No. 1782554-64-6)

3-Oxetaneacetonitrile, 3-phenyl- (CAS No. 1782554-64-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and versatile applications. This compound belongs to the oxetane class, which is characterized by a three-membered cyclic ether structure containing two carbon atoms and one oxygen atom. The presence of a nitrile group and a phenyl substituent further enhances its chemical reactivity and potential utility in synthetic chemistry.

The molecular structure of 3-Oxetaneacetonitrile, 3-phenyl- consists of a cyclopropane-like ring with one oxygen atom, an acetonitrile moiety (-CN), and a phenyl group attached to the third carbon of the ring. This configuration imparts a high degree of strain to the molecule, making it highly reactive and suitable for various chemical transformations. The strain energy stored within the oxetane ring can be harnessed to facilitate ring-opening reactions, which are pivotal in the synthesis of more complex molecules.

In recent years, 3-Oxetaneacetonitrile, 3-phenyl- has been extensively studied for its role as an intermediate in the synthesis of pharmaceutical compounds. Its strained ring structure makes it an excellent precursor for generating nitrogen-containing heterocycles, which are prevalent in many bioactive molecules. For instance, studies have demonstrated its utility in the preparation of pyrroles and pyridines through controlled ring-opening reactions with nucleophiles. These heterocycles are crucial scaffolds in drug design, particularly in the development of antiviral and anticancer agents.

One of the most notable applications of 3-Oxetaneacetonitrile, 3-phenyl- is in the field of medicinal chemistry, where it serves as a key building block for constructing novel therapeutic entities. Researchers have leveraged its reactivity to develop innovative synthetic routes that enable the efficient production of complex drug molecules. The phenyl group attached to the oxetane ring provides additional functionalization possibilities, allowing chemists to introduce various substituents that can modulate biological activity. This flexibility has made it a valuable tool in the quest for new treatments against diverse diseases.

The compound's unique chemical properties have also been explored in materials science. The combination of a nitrile group and an aromatic ring makes 3-Oxetaneacetonitrile, 3-phenyl- a promising candidate for developing advanced materials with tailored electronic and optical properties. For example, researchers have investigated its potential use in organic electronics, where such compounds can serve as intermediates for synthesizing conductive polymers and organic semiconductors. These materials are essential for next-generation technologies such as flexible displays and solar cells.

Recent advancements in computational chemistry have further enhanced our understanding of 3-Oxetaneacetonitrile, 3-phenyl-'s reactivity. Molecular modeling studies have provided insights into how the strain energy within the oxetane ring influences its interaction with various reagents. These simulations have guided experimental efforts by predicting optimal reaction conditions and predicting products with high accuracy. Such computational approaches are increasingly integral to modern drug discovery pipelines, enabling researchers to design experiments more efficiently and reduce trial-and-error methodologies.

The synthesis of 3-Oxetaneacetonitrile, 3-phenyl- itself is a testament to the ingenuity of synthetic organic chemists. While direct functionalization of complex cyclic structures can be challenging, multiple strategies have been developed to access this compound efficiently. One common approach involves the reaction of phenyl-substituted ketones with epoxides followed by nitrile introduction via nucleophilic substitution or metal-catalyzed coupling reactions. These methods highlight the compound's accessibility despite its structural complexity.

In conclusion,3-Oxetaneacetonitrile, 3-phenyl-(CAS No. 1782554-64-6) represents a fascinating molecule with broad applications across pharmaceuticals and materials science. Its strained oxetane core offers unique reactivity that can be exploited for diverse synthetic purposes, making it an indispensable tool for chemists seeking to develop innovative solutions in drug discovery and advanced materials development.